![molecular formula C25H26N2O4S B4163263 N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B4163263.png)
N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as CP-154,526, is a selective antagonist of corticotropin-releasing factor 1 (CRF1) receptors. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases, including anxiety, depression, and addiction.
Mechanism of Action
CP-154,526 selectively blocks the binding of CRF to N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide receptors, thereby inhibiting the downstream signaling pathways that are activated by CRF. This results in a reduction in the release of stress hormones, such as cortisol, and a decrease in anxiety and depressive behaviors.
Biochemical and Physiological Effects:
CP-154,526 has been shown to have a range of biochemical and physiological effects, including the modulation of the hypothalamic-pituitary-adrenal (HPA) axis, the regulation of the immune system, and the modulation of neurotransmitter systems such as dopamine and serotonin. These effects are thought to contribute to its anxiolytic and antidepressant properties.
Advantages and Limitations for Lab Experiments
CP-154,526 has several advantages as a research tool, including its high selectivity for N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide receptors and its ability to penetrate the blood-brain barrier. However, it also has some limitations, such as its relatively short half-life and the potential for off-target effects at higher concentrations.
Future Directions
There are several potential future directions for research on CP-154,526. One area of interest is the development of more selective N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide receptor antagonists with improved pharmacokinetic properties. Another area is the investigation of CP-154,526 as a potential therapeutic agent for other disorders, such as addiction and post-traumatic stress disorder. Additionally, further research is needed to elucidate the precise mechanisms underlying the anxiolytic and antidepressant effects of CP-154,526.
Scientific Research Applications
CP-154,526 has been widely used in scientific research to study the role of N~1~-cyclopentyl-N~2~-(4-phenoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide receptors in various physiological and pathological conditions. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression, suggesting its potential use as a therapeutic agent for these disorders.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-phenoxyanilino]-N-cyclopentylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O4S/c28-25(26-20-9-7-8-10-20)19-27(32(29,30)24-13-5-2-6-14-24)21-15-17-23(18-16-21)31-22-11-3-1-4-12-22/h1-6,11-18,20H,7-10,19H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGBUPHMIXOQMTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.